6-Chloro-pyridine-3-sulfonic acid (1,1,3,3-tetramethyl-butyl)-amide

• Molecular Formula: C13H21ClN2O2S
• Molecular Weight: 304.84 g/mol
• IUPAC Name: 6-chloro-N-(2,4,4-trimethylpentan-2-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C13H21ClN2O2S/c1-12(2,3)9-13(4,5)16-19(17,18)10-6-7-11(14)15-8-10/h6-8,16H,9H2,1-5H3
• InChI Key: GWIQDPHMJZPOHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)NS(=O)(=O)C1=CN=C(C=C1)Cl

Description

6-Chloro-pyridine-3-sulfonic acid (1,1,3,3-tetramethyl-butyl)-amide is a useful research compound. Its molecular formula is C13H21ClN2O2S and its molecular weight is 304.84 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

6-Chloro-pyridine-3-sulfonyl chloride (148.0 g, 0.7 mol) was suspended in 1000 ml dry dichloromethane and added in portions over 45 minutes to a solution of 1,1,3,3-tetramethylbutylamine (465 ml 2.8 mol) and triethylamine (195 ml, 1.4 mol) in 2800 ml dry dichloromethane, keeping the temperature between −40° C. and −30° C. After addition the mixture was allowed to warm up to room temperature and stirred for an additional hour. The reaction mixture was washed three times with 1 M HCl (2000 ml each time) and twice with water (1000 ml each time). The organic layer was dried over sodium sulphate and evaporated to dryness. The residue was triturated with iso-hexane and filtered off and dried in vacuo at 40° C. to yield 90 g of the title compound.